Cas no 627-09-8 (prop-2-ynyl acetate)

• Product Name: prop-2-ynyl acetate
• CAS No: 627-09-8
• MF: C₅H₆O₂
• MW: 98.0999417304993
• MDL: MFCD00041601
• CID: 82816
• PubChem ID: 24878663
• Update Time: 2025-04-18

prop-2-ynyl acetate Chemical and Physical Properties

Names and Identifiers

• Propargylacetate(Aceticacidpropargylester)
• Propargyl acetate
• Acetic acid propargyl ester~2-Propyn-1-yl acetate
• Prop-2-ynyl acetate
• 2-Propynyl acetate
• 3-Acetoxypropyne
• 2-Propyn-1-ol, acetate
• Propargyl alcohol acetate
• propargylacetate
• Prop-2-yn-1-yl acetate
• Acetic acid propargyl ester
• RIZZXCJMFIGMON-UHFFFAOYSA-N
• Propargyl acetate, 97%
• 1-acetoxy-2-propyne
• 3-Acetoxy-1-propyne
• Propargyl acetate, 98%
• 2-Propyn-1-ol, 1-acetate
• AM
• SY238349
• 627-09-8
• 4-02-00-00197 (Beilstein Handbook Reference)
• AM90264
• MFCD00041601
• EN300-748825
• FT-0693874
• CS-0158541
• BRN 1742046
• AI3-21789
• DTXSID20211757
• AKOS005068092
• acetic acid prop-2-ynyl ester
• prop-2-ynyl acetate

• MDL： MFCD00041601
• Inchi： 1S/C5H6O2/c1-3-4-7-5(2)6/h1H,4H2,2H3
• InChI Key： RIZZXCJMFIGMON-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC#C
• BRN： 1742046

Computed Properties

• Exact Mass: 98.03680
• Monoisotopic Mass: 98.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Liquid
• Density: 0.989 g/mL at 25 °C(lit.)
• Boiling Point: 27-28 °C/8 mmHg(lit.)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Refractive Index: n20/D 1.417(lit.)
• Solubility: Slightly soluble (20 g/l) (25 º C),
• PSA: 26.30000
• LogP: 0.18270
• Solubility: Not determined

prop-2-ynyl acetate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H301-H312-H332
• Warning Statement： P280-P301+P310
• Hazardous Material transportation number：UN 1992 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22
• Safety Instruction： S23-S36/37
• RTECS：UK5076000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R10; R20/21/22
• Safety Term：S23;S36/37
• Packing Group：II
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters